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Compound of Interest

Compound Name:
N,3,5-trimethylaniline

hydrochloride

CAS No.: 1193387-18-6

Cat. No.: B3365011

Get Quote

Product Identity: N,3,5-Trimethylaniline Hydrochloride CAS: 1193387-18-6 (Salt form)

Chemical Class: Secondary Aniline Salt / Alkyl-substituted Aniline Support Level: Advanced

Research & Development

Core Stability Profile: The "Why" and "How" of
Degradation
As a Senior Application Scientist, I often see researchers discard viable material due to

superficial oxidation or, conversely, use compromised material that ruins downstream catalysis.

Understanding the degradation mechanism is the first step to stability.

N,3,5-Trimethylaniline Hydrochloride is a secondary amine salt. Its stability is threatened by

three primary vectors:

Oxidative Dehydrogenation: The electron-rich aromatic ring and the N-methyl group make

this compound susceptible to radical-mediated oxidation, leading to colored impurities

(quinones/imines) even at trace levels (ppm).
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Hygroscopic Hydrolysis: While the HCl salt is more stable than the free base, it is

hygroscopic. Moisture uptake creates a localized acidic aqueous environment, accelerating

hydrolysis and caking.

Photolytic Cleavage: UV/Visible light promotes N-C bond homolysis, generating radicals that

propagate the oxidation chain.

Visualizing the Threat: The Degradation Cascade
The following diagram illustrates the causality between environmental exposure and chemical

breakdown.
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Caption: Figure 1. Synergistic degradation pathways showing how moisture and light

accelerate oxidative failure.

Storage & Handling Protocols (The "Gold
Standard")
To maximize shelf life, you must interrupt the pathways identified above.

Protocol A: Long-Term Storage (Shelf Life > 6 Months)
Temperature: -20°C is ideal. 2-8°C is acceptable for active use.
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Atmosphere: Argon backfill is superior to Nitrogen due to Argon's higher density, which

creates a better "blanket" over the solid.

Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene bags as they are

permeable to oxygen over time.

Protocol B: Handling "On the Bench"
Equilibration: Always allow the frozen vial to reach room temperature before opening.

Opening a cold vial condenses atmospheric moisture directly onto the salt, initiating

immediate degradation (caking).

Aliquot: If you plan to use the compound frequently, divide the bulk into single-use aliquots to

avoid repeated freeze-thaw cycles.

Troubleshooting & FAQs (Scientist-to-Scientist)
Q1: My powder has turned from white to a light pink/beige. Is it dead?

Diagnosis: This is early-stage surface oxidation. The "pink" comes from trace quinoid

impurities (ppm level) which have high extinction coefficients.

Verdict:Likely Usable. For standard synthesis (e.g., amide coupling), this purity is often

sufficient. Check purity via HPLC or NMR. If >98%, proceed.

Action: If high purity is required (e.g., for catalysis ligands), perform the Ethanol Trituration

(see Section 4).

Q2: The material has clumped into a hard solid. Can I grind it?

Diagnosis: Moisture ingress has caused partial deliquescence and recrystallization (caking).

Verdict:Compromised Stoichiometry. The weight you measure now includes water weight,

throwing off your molar equivalents.

Action: You must dry it.[1]

Method: Place in a vacuum oven at 40°C over P₂O₅ or KOH pellets for 12 hours.
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Check: Verify the melting point.[1][2] If it is significantly lower than the literature value

(approx. 200°C range for similar HCl salts, though specific experimental validation is

needed), recrystallization is required.

Q3: Can I store the free base instead of the hydrochloride salt?

Verdict:No. The free liquid amine (N,3,5-trimethylaniline) is significantly more prone to

oxidation than the HCl salt. Always store as the salt. Convert to free base in situ only

immediately before use.

Rescue Protocols: Purification &
Recrystallization[4]
If your material is heavily discolored (dark brown) or sticky, use this self-validating purification

system.

Method A: The "Quick Clean" (Trituration)
Best for: Surface oxidation (pink/beige powder).

Place crude solid in a sintered glass funnel.

Wash with cold Diethyl Ether or MTBE (Methyl tert-butyl ether).

Why? The oxidized organic impurities are often soluble in ether, while the hydrophilic HCl

salt is not.

Apply vacuum.[3] The filtrate should be yellow/brown, leaving a whiter solid behind.

Dry under high vacuum.

Method B: The "Deep Clean" (Acid-Base
Recrystallization)
Best for: Heavily degraded or wet material. This method resets the salt formation, removing

both water and non-basic impurities.
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Reagents: 2M NaOH, Ethyl Acetate (EtOAc), 2M HCl in Ether/Dioxane, MgSO₄.

Step Action Mechanism / Rationale

1. Liberation
Dissolve salt in water. Add 2M

NaOH until pH > 12.

Converts salt to free amine

(oil), liberating it from the

water-soluble lattice.

2. Extraction
Extract 3x with EtOAc.

Combine organics.

Moves the lipophilic free amine

into organic phase; leaves

salts/inorganics in water.

3. Wash
Wash organics with Brine, then

dry over MgSO₄.

Critical Step: Removes bulk

water. MgSO₄ removes micro-

droplets.

4. Filtration
Filter off MgSO₄ into a clean,

dry flask.
Removes the drying agent.

5. Salting
Cool solution to 0°C. Dropwise

add 2M HCl (in ether).

Precipitation: The HCl salt is

insoluble in EtOAc/Ether and

crashes out as pure white

crystals.

6. Isolation

Filter precipitate. Wash with

cold ether. Dry under vacuum.

[1]

Removes any remaining

soluble organic impurities.

Visualizing the Rescue Workflow
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Caption: Figure 2. Acid-Base "Reset" Protocol for restoring high-purity salt from degraded

stock.
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Chemical Identity & Properties:
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General Aniline Stability & Oxidation Mechanisms:

Dimethylaniline - Stability and Reactivity.[4][5][6][7] Ataman Chemicals. Link

Genotoxicity of 2,6- and 3,5-Dimethylaniline...[8] The Role of Reactive Oxygen Species.

NIH/PubMed. Link

Purification Methodologies (Analogous Compounds):

Synthesis and Purification of 2,4,6-trimethylaniline hydrochloride.[9] PrepChem. Link

Purification of N,N-Dimethylaniline (General Amine Purification).[10] LookChem. Link

Handling & Safety Data:

Aniline Hydrochloride Safety Data Sheet.[5][6] Flinn Scientific. Link

Disclaimer: This guide is intended for qualified laboratory personnel. Always consult the specific

Safety Data Sheet (SDS) for N,3,5-trimethylaniline hydrochloride before handling.

Procedures involving extraction and acid-base chemistry should be performed in a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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